4'-hydroxy-1-methyl-3'-(5-methyl-2-furoyl)-1'-(2-morpholin-4-ylethyl)spiro[indole-3,2'-pyrrole]-2,5'(1{H},1'{H})-dione

• Molecular Formula: C24H25N3O6
• Molecular Weight: 451.5 g/mol
• IUPAC Name: 3'-hydroxy-1-methyl-4'-(5-methylfuran-2-carbonyl)-1'-(2-morpholin-4-ylethyl)spiro[indole-3,5'-pyrrole]-2,2'-dione
• InChI: InChI=1S/C24H25N3O6/c1-15-7-8-18(33-15)20(28)19-21(29)22(30)27(10-9-26-11-13-32-14-12-26)24(19)16-5-3-4-6-17(16)25(2)23(24)31/h3-8,29H,9-14H2,1-2H3
• InChI Key: KGSHTPOYBNBDCD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C(=O)C2=C(C(=O)N(C23C4=CC=CC=C4N(C3=O)C)CCN5CCOCC5)O

Description

The compound 4'-hydroxy-1-methyl-3'-(5-methyl-2-furoyl)-1'-(2-morpholin-4-ylethyl)spiro[indole-3,2'-pyrrole]-2,5'(1{H},1'{H})-dione belongs to the spiro[indole-pyrrole] dione family, a class of heterocyclic compounds characterized by a fused spirocyclic architecture. These molecules are of significant interest in medicinal chemistry due to their structural complexity, which allows for diverse biological interactions. The target compound features a spiro junction between indole and pyrrole moieties, with functional groups including a morpholinylethyl chain, a 5-methylfuroyl substituent, and a hydroxyl group. Such substitutions are designed to modulate pharmacokinetic properties like solubility, permeability, and target binding affinity .

Synthetic routes for analogous spiro[indole-pyrrole] derivatives often involve multicomponent reactions (MCRs) or cycloadditions, as seen in the synthesis of spiro[indole-2,2'-pyrrole] derivatives via isocyanide-based methods (e.g., yielding products with 3-chlorophenyl or t-butyl substituents) . While direct data on the target compound’s synthesis are absent in the provided evidence, its structural analogs (e.g., 4'-substituted spiro[isoindole-1,3'-pyrazoles]) are synthesized via nucleophilic substitution or elimination reactions under basic conditions .

Biological Activity

4'-Hydroxy-1-methyl-3'-(5-methyl-2-furoyl)-1'-(2-morpholin-4-ylethyl)spiro[indole-3,2'-pyrrole]-2,5'(1{H},1'{H})-dione is a complex organic compound that has garnered attention for its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound has a molecular weight of approximately 451.5 g/mol and features a spiro-indole-pyrrole core with various substituents that may influence its biological activity. The presence of a morpholine group and a furoyl moiety suggests potential interactions with biological targets.

Anticancer Activity

Recent studies have indicated that compounds with similar structural features exhibit significant anticancer properties. For instance, derivatives of indole and pyrrole have been shown to inhibit cancer cell proliferation by inducing apoptosis and cell cycle arrest. A study reported that spiro[indole-pyrrole] derivatives demonstrated cytotoxic effects against various cancer cell lines, suggesting that 4'-hydroxy-1-methyl-3'-(5-methyl-2-furoyl)-1'-(2-morpholin-4-ylethyl)spiro[indole-3,2'-pyrrole]-2,5'(1{H},1'{H})-dione may possess similar properties .

Neuroprotective Effects

The compound's structural components may also confer neuroprotective effects. Research has shown that indole derivatives can modulate neurotransmitter systems, particularly dopamine pathways. Studies on related compounds indicate their potential in treating neurodegenerative diseases such as Parkinson's disease by enhancing dopamine receptor signaling .

The mechanisms underlying the biological activity of this compound are still under investigation. However, it is hypothesized that:

• Receptor Modulation : The compound may act as an allosteric modulator of dopamine receptors, enhancing or inhibiting receptor activity depending on the context .
• Oxidative Stress Reduction : Similar compounds have been shown to possess antioxidant properties, which could mitigate oxidative stress in cellular environments.

Study 1: Anticancer Efficacy

A recent study evaluated the anticancer efficacy of spiro[indole-pyrrole] derivatives in vitro. The results demonstrated that these compounds inhibited the growth of various cancer cell lines, including breast and lung cancer cells. The study highlighted the importance of structural modifications in enhancing potency and selectivity .

Study 2: Neuroprotective Potential

In another investigation focused on neuroprotection, researchers assessed the effects of indole derivatives on neuronal cell lines exposed to neurotoxic agents. The findings revealed that these compounds significantly reduced cell death and improved cellular viability, indicating their potential therapeutic application in neurodegenerative disorders .

Data Table: Summary of Biological Activities

Activity Type	Observed Effects	Reference
Anticancer	Inhibition of cancer cell proliferation
Neuroprotective	Reduction in neuronal cell death
Receptor Modulation	Potential modulation of dopamine receptors

Comparison with Similar Compounds

Comparison with Similar Compounds

Table 1: Structural and Pharmacokinetic Comparison of Spirocyclic Derivatives

Compound Name / ID (Reference)	Key Substituents	Molecular Weight (g/mol)	LogP	TPSA (Ų)	Solubility (mg/mL)	ADME Compliance (Lipinski’s Rules)
Target Compound	5-methylfuroyl, morpholinylethyl, hydroxy	~550*	2.1*	95*	<0.1*	Yes (0 violations)
4h	3-chloro-4-fluorophenyl, nitro, methyl	480.82	3.2	107	0.05	Yes (0 violations)
Spiro[indole-2,2'-pyrrole]	3-chlorophenyl, t-butyl	450–500	2.5–3.0	80–90	0.1–0.3	Yes (0 violations)
cis-3a	Cyclohexylamino, methyl, phenyl	407.52	2.8	55	0.2	Yes (0 violations)
SAHA-like phytocompounds	Hydroxamate, alkyl chains	300–400	1.5–2.5	90–100	0.5–1.0	Partial (1–2 violations)

*Estimated values based on structural analogs.

Key Findings:

Substituent-Driven Pharmacokinetics: The morpholinylethyl group in the target compound likely enhances aqueous solubility (higher TPSA = 95 Ų vs. 55 Ų for cis-3a) but may reduce membrane permeability compared to simpler alkyl/aryl analogs .

Drug-Likeness: All spirocyclic analogs comply with Lipinski’s rules (molecular weight <500, LogP <5, H-bond donors/acceptors ≤10/5), indicating oral bioavailability . However, the target compound’s higher molecular weight (~550) may necessitate formulation optimization.

Synthetic Complexity :

• The target compound’s furoyl and morpholinylethyl groups require specialized coupling reagents or protection-deprotection strategies, contrasting with simpler spiro[indole-pyrrole] derivatives synthesized via one-pot MCRs .

Bioactivity Potential: Spirooxindole-pyrrolines (e.g., 4h) exhibit promising cytotoxicity in cancer cell lines, attributed to nitro groups inducing oxidative stress . The target compound’s hydroxy and morpholinyl groups may confer kinase or protease inhibition activity, akin to SAHA-like HDAC inhibitors (~70% structural similarity in phytocompounds) .

Stability and Reactivity :

• The 4'-hydroxy group in the target compound could undergo glucuronidation or sulfation, limiting metabolic stability compared to halogenated analogs (e.g., 4h), which resist phase II metabolism .